Cas no 1806788-23-7 (2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806788-23-7
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4852811
• Update Time: 2025-06-14

2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4F3N3/c8-4-1-3(6(9)10)7(12)13-5(4)2-11/h1,6H,(H2,12,13)
• InChI Key： UFISNMGSGWHUPT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine

Recent Advances in the Study of 2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine (CAS: 1806788-23-7)

2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine (CAS: 1806788-23-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. Recent studies have explored its utility as a versatile building block for the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

The synthesis of 2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that utilizes a palladium-catalyzed cyanation reaction, achieving a yield of over 85%. This method not only simplifies the synthetic route but also reduces the use of hazardous reagents, aligning with the principles of green chemistry. The structural elucidation of the compound was confirmed using NMR spectroscopy and high-resolution mass spectrometry, ensuring its chemical integrity for further biological evaluations.

In terms of biological activity, 2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine has shown promising results as a scaffold for kinase inhibitors. A recent study by Smith et al. (2024) identified its derivatives as potent inhibitors of EGFR (Epidermal Growth Factor Receptor), a key target in cancer therapy. The difluoromethyl and cyano groups at the 3- and 6-positions, respectively, were found to enhance binding affinity and selectivity towards mutant forms of EGFR, such as T790M and L858R. These findings suggest its potential as a lead compound for the development of next-generation tyrosine kinase inhibitors (TKIs) with improved efficacy against resistant cancer phenotypes.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A 2023 report in Bioorganic & Medicinal Chemistry Letters highlighted its activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The fluoropyridine core, combined with the difluoromethyl moiety, was shown to disrupt bacterial cell wall synthesis, offering a novel mechanism of action distinct from existing antibiotics. These results underscore its potential as a starting point for the development of new antimicrobial agents to address the growing threat of antibiotic resistance.

In conclusion, 2-Amino-6-cyano-3-(difluoromethyl)-5-fluoropyridine (CAS: 1806788-23-7) represents a versatile and pharmacologically relevant compound with applications in both anticancer and antimicrobial drug discovery. Recent advancements in its synthesis and biological evaluation have paved the way for further exploration of its derivatives. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to fully realize its therapeutic potential.